Cas no 1494416-53-3 (N-(prop-2-yn-1-yl)azetidin-3-amine)

• Product Name: N-(prop-2-yn-1-yl)azetidin-3-amine
• CAS No: 1494416-53-3
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 5694368
• PubChem ID: 65958198
• Update Time: 2025-11-01

N-(prop-2-yn-1-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS015300099
• EN300-1248177
• CS-0266301
• 1494416-53-3
• N-(prop-2-yn-1-yl)azetidin-3-amine
• 3-Azetidinamine, N-2-propyn-1-yl-

• Inchi： 1S/C6H10N2/c1-2-3-8-6-4-7-5-6/h1,6-8H,3-5H2
• InChI Key： IXWZKOGXWYCWTH-UHFFFAOYSA-N
• SMILES： N1CC(C1)NCC#C

Computed Properties

• Exact Mass: 110.084398327g/mol
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 207.0±30.0 °C(Predicted)
• pka: 10.22±0.40(Predicted)

Additional information on N-(prop-2-yn-1-yl)azetidin-3-amine

Introduction to N-(prop-2-yn-1-yl)azetidin-3-amine (CAS No. 1494416-53-3)

N-(prop-2-yn-1-yl)azetidin-3-amine, a compound with the chemical formula C₆H₈N₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a propargyl group and an azetidine ring. The propargyl group (—C≡C—CH₃) contributes to its reactivity and potential biological activity, while the azetidine ring provides a rigid framework that can influence its interactions with biological targets. The CAS number 1494416-53-3 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains.

The synthesis of N-(prop-2-yn-1-yl)azetidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propargyl group often involves alkylation reactions, where a propargyl halide or other suitable precursor is used to introduce the —C≡C—CH₃ moiety into the azetidine scaffold. The azetidine ring itself can be synthesized through cyclization reactions, typically involving the reaction of aziridines or other cyclic precursors. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for pharmaceutical applications.

In recent years, N-(prop-2-yn-1-yl)azetidin-3-amine has garnered attention in the development of novel therapeutic agents. Its structural motif has been explored for its potential in inhibiting various enzymatic targets and interacting with biological pathways relevant to diseases such as cancer and inflammatory disorders. The propargyl group, in particular, has been shown to enhance binding affinity and selectivity when designed into drug molecules. This feature makes it a valuable component in medicinal chemistry efforts aimed at creating more effective and targeted treatments.

One of the most promising areas of research involving N-(prop-2-yn-1-yl)azetidin-3-amine is its application as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the azetidine ring and incorporating the propargyl group strategically, researchers have developed molecules that can selectively inhibit specific kinases without affecting others. This selectivity is essential for minimizing side effects and improving patient outcomes.

Another significant application of N-(prop-2-yn-1-yll)azetidin-l-lamine is in the development of antimicrobial agents. The unique structural features of this compound make it an attractive candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Recent studies have shown that derivatives of this compound exhibit promising activity against multidrug-resistant bacteria, highlighting their potential as novel antibiotics. The propargyl group's ability to participate in hydrogen bonding and hydrophobic interactions further enhances its binding capabilities to bacterial targets.

The pharmaceutical industry has also explored N-(prop-yne-l-yll)azetidin-l-lamine for its potential in treating neurological disorders. The ability of this compound to cross the blood-brain barrier and interact with central nervous system receptors has made it a subject of interest in drug discovery efforts targeting conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives of this compound can modulate neurotransmitter levels and reduce inflammation in brain tissues, suggesting their therapeutic potential.

Advances in computational chemistry have further accelerated the development of N-(prop-yne-l-yll)azetidin-l-lamine-based drugs. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level, enabling the design of more effective derivatives with improved pharmacokinetic properties. These computational tools are particularly valuable in identifying lead compounds that can be optimized through traditional synthetic methods.

The environmental impact of synthesizing and using N-(prop-yne-l-yll)azetidin-l-lamine is another area of consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, for instance, have been employed to improve reaction efficiency and reduce reliance on hazardous reagents. Such sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while still delivering innovative treatments.

Future directions in research on N-(prop-yne-l-yll)azetidin-l-lamine include exploring its potential in personalized medicine. By understanding how individual genetic variations affect drug metabolism and response, researchers can tailor treatments to specific patient populations, enhancing efficacy and safety. Additionally, nanotechnology-based delivery systems are being investigated to improve the bioavailability and targeted delivery of this compound, further expanding its therapeutic applications.

In conclusion, N-(prop-yne-l-yll)azetidin-l-lamine (CAS No.1494416-53-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing medical science.